Cas no 1227270-14-5 (5-Bromo-1H-indazole-6-carboxylic acid)

• Product Name: 5-Bromo-1H-indazole-6-carboxylic acid
• CAS No: 1227270-14-5
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD16875727
• CID: 2197450
• PubChem ID: 53402951
• Update Time: 2025-11-03

5-Bromo-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1h-indazole-6-carboxylic acid
• 5-BROMOINDAZOLE-6-CARBOXYLIC ACID
• 1h-indazole-6-carboxylic acid,5-bromo-
• 5-Bromo-indazole-6-carboxylic acid
• FCH1348779
• 1H-Indazole-6-carboxylic acid, 5-bromo-
• AX8266705
• AB0004893
• MFCD16875727
• 5-Bromo-2H-indazole-6-carboxylicacid
• 5-bromo-1H-indazole-6-carboxylicacid
• BS-19508
• CS-0170894
• SY258009
• 5-bromo-2H-indazole-6-carboxylic acid
• 1227270-14-5
• SCHEMBL22446038
• EN300-200765
• DB-340683
• 5-Bromo-1H-indazole-6-carboxylic acid

• MDL： MFCD16875727
• Inchi： 1S/C8H5BrN2O2/c9-6-1-4-3-10-11-7(4)2-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： FWFQICPAPNKJTM-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=NNC=2C=C1C(=O)O

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.9±0.1 g/cm3
• Boiling Point: 473.1±30.0 °C at 760 mmHg

5-Bromo-1H-indazole-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Bromo-1H-indazole-6-carboxylic acid

5-Bromo-1H-indazole-6-carboxylic Acid (CAS No. 1227270-14-5): A Comprehensive Overview

5-Bromo-1H-indazole-6-carboxylic acid (CAS No. 1227270-14-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indazole class, which is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the bromine substituent at the 5-position and the carboxylic acid group at the 6-position imparts unique chemical and biological characteristics to this molecule.

The chemical structure of 5-Bromo-1H-indazole-6-carboxylic acid consists of a central indazole ring with a bromine atom attached to the 5-position and a carboxylic acid group at the 6-position. The indazole ring itself is a heterocyclic compound with a fused benzene and pyrazole ring, providing a rigid and planar structure that can interact with various biological targets. The bromine substituent adds polarity and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as solubility, permeability, and metabolic stability.

In recent years, 5-Bromo-1H-indazole-6-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the modulation of signaling pathways such as NF-κB and MAPK, which are central to the inflammatory response.

Beyond its anti-inflammatory effects, 5-Bromo-1H-indazole-6-carboxylic acid has also demonstrated significant anti-cancer activity. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anti-cancer effects are thought to be mediated through multiple mechanisms, including the inhibition of cell proliferation, induction of cell cycle arrest, and suppression of angiogenesis. These findings have sparked interest in developing 5-Bromo-1H-indazole-6-carboxylic acid as a potential therapeutic agent for cancer treatment.

The pharmacological profile of 5-Bromo-1H-indazole-6-carboxylic acid has been further characterized through in vitro and in vivo studies. In vitro assays have shown that this compound exhibits high selectivity towards specific targets, such as enzymes involved in inflammation and cancer pathways. In vivo studies using animal models have confirmed its efficacy in reducing inflammation and tumor growth, while also demonstrating favorable safety profiles with minimal side effects.

The synthetic routes for preparing 5-Bromo-1H-indazole-6-carboxylic acid have been well-documented in the literature. One common approach involves the reaction of 5-bromoindazole with an appropriate carboxylation reagent under controlled conditions. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In addition to its direct therapeutic applications, 5-Bromo-1H-indazole-6-carboxylic acid has also been used as a building block for synthesizing more complex molecules with enhanced biological activities. For example, researchers have explored the modification of this compound by introducing additional functional groups or linking it to other bioactive moieties to create novel drug candidates with improved potency and selectivity.

The future prospects for 5-Bromo-1H-indazole-6-carboxylic acid are promising. Ongoing clinical trials are evaluating its safety and efficacy in treating various diseases, including inflammatory disorders and cancers. Preliminary results from these trials have been encouraging, suggesting that this compound has significant potential as a therapeutic agent. Moreover, continued research into its mechanisms of action and structure-activity relationships will likely lead to further optimizations and developments in drug design.

In conclusion, 5-Bromo-1H-indazole-6-carboxylic acid (CAS No. 1227270-14-5) is a multifaceted compound with a wide range of biological activities. Its unique chemical structure and diverse pharmacological properties make it an attractive candidate for further investigation in both academic research and pharmaceutical development. As more studies are conducted and new applications are discovered, this compound is poised to play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.